Cas no 101513-68-2 (Benzoyl fluoride,2,3,4,5-tetrafluoro-)
101513-68-2 structure
Product Name:Benzoyl fluoride,2,3,4,5-tetrafluoro-
CAS No:101513-68-2
MF:C7HF5O
MW:196.074259519577
CID:124673
PubChem ID:10198060
Update Time:2025-04-18
Benzoyl fluoride,2,3,4,5-tetrafluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl fluoride,2,3,4,5-tetrafluoro-
- 2,3,4,5-tetrafluorobenzoyl fluoride
- Benzoyl fluoride, 2,3,4,5-tetrafluoro- (9CI)
- Benzoyl fluoride, 2,3,4,5-tetrafluoro-
- ZYEWNAMVVRPNJX-UHFFFAOYSA-N
- 101513-68-2
- DTXSID40436642
- SCHEMBL4851418
- DB-275026
-
- Inchi: 1S/C7HF5O/c8-3-1-2(7(12)13)4(9)6(11)5(3)10/h1H
- InChI Key: ZYEWNAMVVRPNJX-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=CC=1C(=O)F)F)F)F
Computed Properties
- Exact Mass: 195.99473
- Monoisotopic Mass: 195.99475546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 2.35270
Benzoyl fluoride,2,3,4,5-tetrafluoro- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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